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Compound of Interest

Compound Name:
Tetramethylammonium

hydrogensulfate

Cat. No.: B1630505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

tetramethylammonium hydrogensulfate, with a primary focus on its melting point. It is

designed to furnish researchers, scientists, and professionals in drug development with

essential data and detailed experimental protocols to support their research and development

activities. This document includes a summary of quantitative data, a detailed experimental

protocol for melting point determination via Differential Scanning Calorimetry (DSC), and a

workflow diagram illustrating its application in analytical chemistry.

Physicochemical Data: Melting Point of
Tetramethylammonium Hydrogensulfate
The melting point of tetramethylammonium hydrogensulfate has been reported in various

sources. The data, including variations for its hydrate form, are summarized in the table below

for ease of comparison.
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Chemical
Name

CAS Number
Reported
Melting Point
(°C)

Reported
Melting Point
(°F)

Notes

Tetramethylamm

onium

hydrogensulfate

80526-82-5 295 - 297 563 - 566.6
Anhydrous form.

[1]

Tetramethylamm

onium

hydrogensulfate

80526-82-5 290 554
Anhydrous form.

[2]

Tetramethylamm

onium

hydrogensulfate

hydrate

207738-07-6 292 - 295 557.6 - 563

Literature value

for the hydrate.

[3][4]

Experimental Protocol: Determination of Melting
Point by Differential Scanning Calorimetry (DSC)
Objective: To accurately determine the melting point of tetramethylammonium
hydrogensulfate using Differential Scanning Calorimetry (DSC), a technique that measures

the difference in heat flow between a sample and a reference as a function of temperature.

Apparatus and Materials:

Differential Scanning Calorimeter (DSC) instrument

Standard aluminum or hermetically sealed sample pans and lids

Microbalance (accurate to at least 0.01 mg)

Tetramethylammonium hydrogensulfate sample (high purity)

Inert purge gas (e.g., nitrogen or argon)

Crimper for sealing sample pans
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Procedure:

Instrument Calibration:

Calibrate the DSC instrument for temperature and enthalpy using certified reference

materials (e.g., indium, zinc) according to the manufacturer's instructions. This ensures the

accuracy of the measured melting point.

Sample Preparation:

Accurately weigh 2-5 mg of the tetramethylammonium hydrogensulfate sample into a

standard aluminum sample pan using a microbalance.

Hermetically seal the pan with a lid using a crimper. This is crucial to prevent any loss of

volatile substances or interaction with the atmosphere during heating.

Prepare an empty, sealed aluminum pan to be used as a reference.

DSC Measurement:

Place the sealed sample pan and the reference pan into the DSC cell.

Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50

mL/min) to provide a stable and inert atmosphere.

Equilibrate the sample at a starting temperature well below the expected melting point

(e.g., 30°C).

Heat the sample at a constant rate, typically 10°C/min, to a temperature well above the

expected melting point (e.g., 320°C).

Record the heat flow as a function of temperature.

Data Analysis:

The melting process will be observed as an endothermic peak on the DSC thermogram.
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The onset temperature of the endothermic peak is typically taken as the melting point of

the substance.

The peak temperature and the enthalpy of fusion (the area under the peak) can also be

determined from the thermogram.

Perform the analysis in triplicate to ensure reproducibility and report the average melting

point with the standard deviation.

Application Workflow: Ion-Pair Chromatography
Tetramethylammonium hydrogensulfate is frequently utilized as an ion-pairing agent in

High-Performance Liquid Chromatography (HPLC) to enhance the retention and separation of

ionic analytes on a reversed-phase column. The following diagram illustrates the general

workflow for this application.
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Caption: Workflow for HPLC analysis using tetramethylammonium hydrogensulfate as an

ion-pairing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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